Cas no 1798486-95-9 (N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methoxy-4,5-dimethylbenzenesulfonamide)

• Product Name: N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
• CAS No: 1798486-95-9
• MF: C₁₉H₂₄ClNO₄S
• MW: 397.916163444519
• CID: 5375862
• Update Time: 2025-06-14

N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methoxy-4,5-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methoxy-4,5-dimethylbenzenesulfonamide

• Inchi： 1S/C19H24ClNO4S/c1-13-9-17(24-4)18(10-14(13)2)26(22,23)21-12-19(3,25-5)15-7-6-8-16(20)11-15/h6-11,21H,12H2,1-5H3
• InChI Key： HYTUTJOQPMVFRB-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CC(Cl)=C2)(OC)C)(=O)=O)=CC(C)=C(C)C=C1OC

Experimental Properties

• Density: 1.220±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.7±60.0 °C(Predicted)
• pka: 11.25±0.50(Predicted)

Additional information on N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methoxy-4,5-dimethylbenzenesulfonamide

Research Brief on N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methoxy-4,5-dimethylbenzenesulfonamide (CAS: 1798486-95-9)

N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methoxy-4,5-dimethylbenzenesulfonamide (CAS: 1798486-95-9) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following research brief synthesizes the latest findings related to this compound, providing insights into its current and future applications in drug discovery and development.

Recent studies have focused on the synthesis and optimization of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methoxy-4,5-dimethylbenzenesulfonamide, with particular emphasis on improving its yield and purity. Advanced synthetic methodologies, including multi-step organic reactions and chromatographic purification techniques, have been employed to achieve high-purity batches of the compound. These efforts are critical for ensuring the reliability of subsequent biological evaluations and for facilitating its potential use in preclinical studies.

In vitro studies have demonstrated that N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methoxy-4,5-dimethylbenzenesulfonamide exhibits significant activity against specific molecular targets, including enzymes involved in inflammatory pathways and certain kinases implicated in cancer progression. For instance, the compound has shown inhibitory effects on cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may modulate cellular signaling pathways associated with apoptosis and proliferation, making it a candidate for further investigation in oncology.

Pharmacokinetic profiling of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methoxy-4,5-dimethylbenzenesulfonamide has revealed favorable absorption and distribution properties, with moderate plasma protein binding and good tissue penetration. However, challenges related to its metabolic stability and elimination half-life have been identified, necessitating further structural modifications to optimize its drug-like properties. Researchers are exploring prodrug strategies and formulation enhancements to address these limitations and improve the compound's bioavailability.

In vivo studies using animal models have provided promising results, with the compound demonstrating efficacy in reducing inflammation and tumor growth in dose-dependent manners. These findings support its potential as a lead compound for the development of novel therapeutics. However, comprehensive toxicological assessments are still required to evaluate its safety profile and to identify any potential adverse effects before advancing to clinical trials.

In conclusion, N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methoxy-4,5-dimethylbenzenesulfonamide represents a promising candidate in the field of medicinal chemistry, with demonstrated biological activity and therapeutic potential. Ongoing research efforts are focused on optimizing its pharmacological properties and elucidating its mechanism of action in greater detail. Future studies will be critical in translating these preclinical findings into clinical applications, potentially paving the way for new treatments in inflammation and oncology.